N-(2,5-dimethoxyphenyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)propanamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-(2-oxobenzo[cd]indol-1-yl)propanamide
• InChI: InChI=1S/C22H20N2O4/c1-13(21(25)23-17-12-15(27-2)10-11-19(17)28-3)24-18-9-5-7-14-6-4-8-16(20(14)18)22(24)26/h4-13H,1-3H3,(H,23,25)
• InChI Key: VZSVXHVUXSVJKK-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=C(C=CC(=C1)OC)OC)N2C3=CC=CC4=C3C(=CC=C4)C2=O
• Molecular Formula: C22H20N2O4
• Molecular Weight: 376.4 g/mol

Description

N-(2,5-dimethoxyphenyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)propanamide, also known as DOI, is a synthetic hallucinogenic drug that belongs to the family of phenethylamines. DOI has been found to have potent effects on serotonin receptors, and its unique chemical structure has led to many scientific studies on its mechanism of action and potential therapeutic applications.

Mechanism of Action

N-(2,5-dimethoxyphenyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)propanamide acts primarily on serotonin receptors, specifically the 5-HT2A receptor. It has been found to have a higher affinity for this receptor than other hallucinogenic drugs such as LSD and psilocybin. N-(2,5-dimethoxyphenyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)propanamide also has some affinity for other serotonin receptors, including 5-HT2C and 5-HT1A. Its mechanism of action on these receptors is not fully understood, but it is believed to involve the activation of intracellular signaling pathways.
Biochemical and Physiological Effects:
N-(2,5-dimethoxyphenyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)propanamide has been found to have a wide range of biochemical and physiological effects. It has been shown to increase the release of neurotransmitters such as dopamine and norepinephrine, and to modulate the activity of the hypothalamic-pituitary-adrenal axis. N-(2,5-dimethoxyphenyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)propanamide has also been found to have anti-inflammatory effects and to modulate the immune system.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethoxyphenyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)propanamide has several advantages for use in lab experiments, including its potency and selectivity for serotonin receptors. Its unique chemical structure also allows for the development of new analogs with potentially improved therapeutic properties. However, N-(2,5-dimethoxyphenyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)propanamide also has limitations, including its potential for abuse and the need for specialized equipment and expertise to handle it safely.

Future Directions

There are several future directions for research on N-(2,5-dimethoxyphenyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)propanamide and its potential therapeutic applications. These include the development of new analogs with improved pharmacological properties, the study of its effects on other neurotransmitter systems, and the investigation of its potential use in treating a wider range of psychiatric and neurological disorders. Additionally, further research is needed to fully understand the mechanism of action of N-(2,5-dimethoxyphenyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)propanamide and its effects on various physiological systems.

Scientific Research Applications

N-(2,5-dimethoxyphenyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)propanamide has been studied extensively for its potential therapeutic applications, including its use in treating depression, anxiety, and post-traumatic stress disorder. Its unique mechanism of action on serotonin receptors has also led to studies on its potential use in cancer treatment and pain management.